Cas no 2763956-23-4 (rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid)

• Product Name: rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• CAS No: 2763956-23-4
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 5548178
• PubChem ID: 165996219
• Update Time: 2025-06-09

rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid
• 2763956-23-4
• EN300-37343514

• Inchi： 1S/C14H23NO4/c1-5-9-19-13(18)15-8-6-7-10(14(2,3)4)11(15)12(16)17/h5,10-11H,1,6-9H2,2-4H3,(H,16,17)/t10-,11+/m1/s1
• InChI Key： BHDGXUYIWJQKIV-MNOVXSKESA-N
• SMILES： OC([C@@H]1[C@@H](CCCN1C(=O)OCC=C)C(C)(C)C)=O

Computed Properties

• Exact Mass: 269.16270821g/mol
• Monoisotopic Mass: 269.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid

Recent Advances in the Study of rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid (CAS: 2763956-23-4)

The compound rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid (CAS: 2763956-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral piperidine derivative is being investigated for its potential applications in drug development, particularly as a building block for novel therapeutics targeting neurological and inflammatory disorders. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, providing valuable insights for researchers in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the development of protease inhibitors. The research team developed an optimized asymmetric synthesis method that significantly improved the yield and enantiomeric purity of the target molecule. This advancement is particularly important given the compound's structural complexity and the pharmaceutical industry's increasing demand for high-purity chiral compounds.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid show promising inhibitory effects against several clinically relevant enzymes. The compound's unique stereochemistry and functional group arrangement appear to contribute to its selective binding properties. These findings were recently presented at the American Chemical Society's national meeting and are currently under peer review for publication.

The pharmaceutical industry has shown particular interest in this compound due to its potential application in central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier, combined with its structural versatility for further modification, makes it an attractive candidate for neurological drug discovery programs. Several patent applications filed in 2023-2024 reference this compound as a key intermediate in novel therapeutic approaches for neurodegenerative diseases.

From a chemical perspective, the stability and reactivity of rac-(2R,3R)-3-tert-butyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-2-carboxylic acid have been extensively characterized. Recent computational chemistry studies have provided detailed molecular dynamics simulations that explain the compound's conformational preferences and potential interaction sites. These theoretical studies complement experimental findings and provide a foundation for rational drug design using this scaffold.

Looking forward, researchers anticipate that this compound will play an increasingly important role in medicinal chemistry. Current investigations are exploring its incorporation into larger molecular architectures and its potential as a precursor for radiopharmaceuticals. The unique combination of steric hindrance from the tert-butyl group and the reactivity of the allyloxy carbonyl moiety offers numerous possibilities for structural diversification and targeted drug development.